3-(1-(3-(5-Hydroxypyrimidin-2-yl)benzyl)-6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile

• Molecular Formula: C22H15N5O2
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 3-[1-[[3-(5-hydroxypyrimidin-2-yl)phenyl]methyl]-6-oxopyridazin-3-yl]benzonitrile
• InChI: InChI=1S/C22H15N5O2/c23-11-15-3-1-5-17(9-15)20-7-8-21(29)27(26-20)14-16-4-2-6-18(10-16)22-24-12-19(28)13-25-22/h1-10,12-13,28H,14H2
• InChI Key: LZYVVYOXHHXHKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=C(C=N2)O)CN3C(=O)C=CC(=N3)C4=CC=CC(=C4)C#N

Description

3-(1-(3-(5-Hydroxypyrimidin-2-yl)benzyl)-6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile is a useful research compound. Its molecular formula is C22H15N5O2 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50.46 g of 3-(6-oxo-1-{3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrimidin-2-yl]benzyl}-1,6-dihydropyridazin-3-yl)benzonitrile (102.7 mmol) and 33.81 g of sodium perborate tetrahydrate (339 mmol) in a mixture of 220 ml of THF and 220 ml of water are mixed in a 1000 ml one-necked flask and stirred at room temperature for 2 h, during which a pale precipitate deposits. The reaction mixture is diluted with 800 ml of dichloromethane, shaken with 500 ml of saturated aqueous ammonium chloride solution, dried over sodium sulfate and evaporated to dryness in a rotary evaporator. The residue is slurried in methanol, filtered off with suction and washed with diethyl ether, m.p. 245-8° C.